Cas no 783279-99-2 (2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-, (3S,4S,5R)-)

2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-, (3S,4S,5R)- structure
783279-99-2 structure
Product Name:2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-, (3S,4S,5R)-
CAS No:783279-99-2
MF:C5H9NO4
MW:147.129261732101
CID:554085
Update Time:2022-07-26

2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-, (3S,4S,5R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-, (3S,4S,5R)-
    • 2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-, [3S-(3a,4a,5a)]- (9CI)
    • 2-Pyrrolidinone, 3,4-dihydroxy-5-(hydroxymethyl)-, [3S-(3alpha,4alpha,5alpha)]- (9CI)
    • 2-Pyrrolidinone, 3,4-dihydroxy-5-(hydroxymethyl)-, (3S,4S,5R)-
    • Inchi: 1S/C5H9NO4/c7-1-2-3(8)4(9)5(10)6-2/h2-4,7-9H,1H2,(H,6,10)/t2-,3+,4+/m1/s1
    • InChI Key: FGEPCGBJOAXDQD-UZBSEBFBSA-N
    • SMILES: N1[C@H](CO)[C@H](O)[C@H](O)C1=O

Computed Properties

  • Exact Mass: 147.053
  • Monoisotopic Mass: 147.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.8A^2
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